Cas no 64481-12-5 (6-Chloro-3-formyl-7-methylchromone)
64481-12-5 structure
Product Name:6-Chloro-3-formyl-7-methylchromone
CAS No:64481-12-5
MF:C11H7ClO3
MW:222.624482393265
MDL:MFCD00191919
CID:501772
PubChem ID:87566679
Update Time:2025-04-19
6-Chloro-3-formyl-7-methylchromone Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-3-carboxaldehyde,6-chloro-7-methyl-4-oxo-
- 6-Chloro-3-formyl-7-methylchromone
- 6-chloro-7-methyl-4-oxochromene-3-carbaldehyde
- 6-Chloro-7-methylchromone-3-carboxaldehyde
- 6-Chloro-7-methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
- 6-Chloro-7-methyl-4-oxo-4H-chromene-3-carbaldehyde
- NULJNFUEBPQUNB-UHFFFAOYSA-N
- OR1142
- 5962AH
- SBB003337
- KM0860
- BDBM50131080
- VZ30710
- ZB002292
- 6-Chloro-7-methylchromone-3-
- 6-Chloro-3-formyl-7-methylchromone, 98%
- AQ-150/42302238
- CS-0313160
- CHEMBL87601
- D89449
- AS-68420
- 64481-12-5
- FT-0640952
- C1694
- 4H-1-Benzopyran-3-carboxaldehyde, 6-chloro-7-methyl-4-oxo-
- MFCD00191919
- AKOS022229631
- 6-chloro-7-methyl-4-oxo-chromene-3-carbaldehyde
- DTXSID00345726
- SCHEMBL5377350
- 6-chloranyl-7-methyl-4-oxidanylidene-chromene-3-carbaldehyde
- A834766
- 6-chloro-7-methyl-4-oxo-1-benzopyran-3-carboxaldehyde
- 6-Chloro-7-methyl-3-formylchromone
-
- MDL： MFCD00191919
- Inchi： 1S/C11H7ClO3/c1-6-2-10-8(3-9(6)12)11(14)7(4-13)5-15-10/h2-5H,1H3
- InChI Key： NULJNFUEBPQUNB-UHFFFAOYSA-N
- SMILES： ClC1=CC2C(C(C=O)=COC=2C=C1C)=O
Computed Properties
- Exact Mass: 222.00800
- Monoisotopic Mass: 222.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Solids
- Density: 1.485
- Melting Point: 182.0 to 186.0 deg-C
- Boiling Point: 380.9°C at 760 mmHg
- Flash Point: 171.3°C
- Refractive Index: 1.671
- PSA: 47.28000
- LogP: 2.56730
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
6-Chloro-3-formyl-7-methylchromone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
6-Chloro-3-formyl-7-methylchromone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
6-Chloro-3-formyl-7-methylchromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041981-100g |
6-Chloro-7-methyl-4-oxo-4H-chromene-3-carbaldehyde |
64481-12-5 | 95% | 100g |
$612.06 | 2023-09-01 | |
| TRC | C368708-10mg |
6-Chloro-3-formyl-7-methylchromone |
64481-12-5 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C368708-50mg |
6-Chloro-3-formyl-7-methylchromone |
64481-12-5 | 50mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C368708-100mg |
6-Chloro-3-formyl-7-methylchromone |
64481-12-5 | 100mg |
$ 80.00 | 2022-04-01 | ||
| Chemenu | CM285462-100g |
6-Chloro-7-methyl-4-oxo-4H-chromene-3-carbaldehyde |
64481-12-5 | 95% | 100g |
$567 | 2021-06-17 | |
| Chemenu | CM285462-25g |
6-Chloro-7-methyl-4-oxo-4H-chromene-3-carbaldehyde |
64481-12-5 | 95% | 25g |
$*** | 2023-05-30 | |
| abcr | AB144707-1 g |
6-Chloro-3-formyl-7-methylchromone, 95%; . |
64481-12-5 | 95% | 1g |
€79.90 | 2023-05-09 | |
| abcr | AB144707-5 g |
6-Chloro-3-formyl-7-methylchromone, 95%; . |
64481-12-5 | 95% | 5g |
€115.20 | 2023-05-09 | |
| abcr | AB144707-25 g |
6-Chloro-3-formyl-7-methylchromone, 95%; . |
64481-12-5 | 95% | 25g |
€316.00 | 2023-05-09 | |
| abcr | AB144707-100 g |
6-Chloro-3-formyl-7-methylchromone, 95%; . |
64481-12-5 | 95% | 100g |
€839.10 | 2023-02-23 |
6-Chloro-3-formyl-7-methylchromone Related Literature
-
Jun Lv,Tingjun Chen,Xiquan Yue,Jianqiong Zhou,Xiuqing Gong,Juan Zhang New J. Chem. 2017 41 14414
-
Juan Zhang,Jun Lv,Xiaonan Wang,Defeng Li,Zhaoxia Wang,Genxi Li Analyst 2015 140 5716
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